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Compound of Interest

Compound Name: 2-Bromo-4'-fluoroacetophenone

Cat. No.: B032570 Get Quote

A Comprehensive Technical Guide to 2-Bromo-
4'-fluoroacetophenone
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of 2-Bromo-4'-fluoroacetophenone (CAS

No. 403-29-2), a key chemical intermediate in organic synthesis. This document details its

chemical and physical properties, molecular structure, synthesis protocols, and significant

applications, particularly in the development of pharmaceutical compounds. Emphasis is

placed on its reactivity as an α-haloketone and its role as a versatile building block for various

heterocyclic systems. This guide is intended to be a comprehensive resource for professionals

in research and drug development.

Chemical Identity and Properties
2-Bromo-4'-fluoroacetophenone is an organohalogen compound characterized by an

acetophenone core structure. The presence of a bromine atom at the alpha (α) position to the

carbonyl group and a fluorine atom on the phenyl ring imparts significant reactivity, making it a

valuable precursor in synthetic chemistry.[1][2]
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The molecular structure and key identifiers of 2-Bromo-4'-fluoroacetophenone are

summarized below.

Identifier Value

CAS Number 403-29-2[1][3][4]

Molecular Formula C₈H₆BrFO[1][3][4]

Molecular Weight 217.04 g/mol [3][4]

IUPAC Name 2-bromo-1-(4-fluorophenyl)ethanone[5]

Synonyms
4-Fluorophenacyl bromide, ω-Bromo-4-

fluoroacetophenone[3][6]

InChI Key ZJFWCELATJMDNO-UHFFFAOYSA-N[3][5]

Canonical SMILES C1=CC(=CC=C1C(=O)CBr)F[2][5]

Physicochemical Properties
A summary of the key physicochemical properties is presented in the table below. The

compound typically appears as a white to off-white or beige crystalline solid.[1][4]

Property Value Reference

Melting Point 47-49 °C [3][4]

Boiling Point 150 °C at 12 mmHg [3][4]

Flash Point 113 °C (235.4 °F) - closed cup [3]

Solubility Soluble in methanol [1][4]

Appearance
White to brownish-yellow to

light grey powder or flakes
[2][4]

Synthesis of 2-Bromo-4'-fluoroacetophenone
The primary synthetic route to 2-Bromo-4'-fluoroacetophenone is the α-bromination of its

precursor, 4'-fluoroacetophenone. This reaction is typically acid-catalyzed, proceeding through
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an enol intermediate.[7][8]

General Synthesis Workflow
The synthesis involves the reaction of 4'-fluoroacetophenone with a brominating agent in a

suitable solvent. The general workflow includes the reaction setup, workup, and purification of

the final product.
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Reaction Stage

Workup & Purification

4'-fluoroacetophenone +
Brominating Agent (e.g., Oxone/NH4Br)

Methanol

Stir at Room Temperature
or Reflux

Quench with aq. Sodium Thiosulfate

Extract with Ethyl Acetate

Wash Organic Layer with Water

Dry over Anhydrous Sodium Sulfate

Concentrate in vacuo

Purify by Silica Gel
Column Chromatography

Pure 2-Bromo-4'-fluoroacetophenone

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Bromo-4'-fluoroacetophenone.
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Experimental Protocol: Synthesis from 4'-
fluoroacetophenone
This protocol details a general laboratory procedure for the synthesis of 2-Bromo-4'-
fluoroacetophenone.[4]

Materials:

4'-fluoroacetophenone (2 mmol)

Oxone (1.352 g, 2.2 mmol)

Ammonium bromide (NH₄Br) (0.215 g, 2.2 mmol)

Methanol (10 ml)

Aqueous sodium thiosulfate

Ethyl acetate

Anhydrous sodium sulfate

Procedure:

To a well-stirred solution of 4'-fluoroacetophenone (2 mmol) and ammonium bromide (2.2

mmol) in methanol (10 ml), add Oxone (2.2 mmol).

Stir the reaction mixture at room temperature. The progress of the reaction should be

monitored by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding aqueous sodium thiosulfate.

Extract the product with ethyl acetate (3 x 25 ml).

Combine the organic layers, wash with water, and dry over anhydrous sodium sulfate.

Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude

product.
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Purify the crude product by silica gel column chromatography to yield pure 2-Bromo-4'-
fluoroacetophenone.[4][6][9]

Confirm the structure of the product using ¹H NMR and mass spectrometry.[6]

Chemical Reactivity and Applications
The reactivity of 2-Bromo-4'-fluoroacetophenone is dominated by the α-bromo ketone

functional group. The carbon atom attached to the bromine is highly electrophilic and

susceptible to nucleophilic substitution.[4][10] This reactivity makes it an essential building

block for the synthesis of various heterocyclic compounds.[2]

Synthesis of Heterocyclic Compounds
2-Bromo-4'-fluoroacetophenone is a key starting material for synthesizing important

heterocyclic scaffolds such as thiazoles and imidazoles, which are prevalent in many

biologically active molecules.[11][12]

Reaction Pathways

2-Bromo-4'-fluoroacetophenone

Thioamide
(e.g., Thiourea)

 Hantzsch Thiazole
Synthesis

Amidine
 Imidazole
Synthesis

4-(4-fluorophenyl)thiazole
derivatives

2,4-disubstituted imidazole
derivatives

Click to download full resolution via product page

Caption: Key reaction pathways of 2-Bromo-4'-fluoroacetophenone in heterocycle synthesis.

Application in Drug Development
This compound serves as a crucial intermediate in the synthesis of various pharmaceutical

agents.[2] It is particularly noted for its use in preparing competitive inhibitors of aromatase, an

enzyme targeted in the treatment of hormone-dependent cancers.[13]
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Thiazole Derivatives: It is used in the Hantzsch thiazole synthesis to produce 2-(2-

Arylidenehydrazinyl)-4-(4-fluorophenyl)thiazoles, which have been investigated for their α-

amylase inhibition activity, relevant to diabetes management.[12]

Experimental Protocol: Hantzsch Thiazole Synthesis
This protocol describes the synthesis of 2-(2-Arylidenehydrazinyl)-4-(4-fluorophenyl)thiazole

derivatives.[12]

Materials:

Aryl-substituted thiosemicarbazone (0.001 mol)

2-Bromo-4'-fluoroacetophenone (0.001 mol)

Absolute ethanol

Procedure:

Combine equimolar amounts of the respective thiosemicarbazone and 2-Bromo-4'-
fluoroacetophenone in absolute ethanol.

Heat the mixture under reflux for 4-5 hours.

Monitor the reaction's progress using TLC.

Once the reaction is complete (indicated by a single spot on the TLC plate), allow the mixture

to cool to room temperature.

The cyclized product will precipitate out of the solution.

Collect the solid product by filtration and purify as necessary. The resulting structures are

typically confirmed by spectroscopic methods (FTIR, ¹H NMR, ¹³C NMR).[12]

Spectroscopic Data
Characterization of 2-Bromo-4'-fluoroacetophenone is typically performed using standard

spectroscopic techniques.
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Spectroscopic Data Description

¹H NMR

Spectra are available and can be used to

confirm the structure, showing characteristic

peaks for the aromatic protons and the

methylene protons adjacent to the carbonyl and

bromine.[14][15]

¹³C NMR
Provides information on the carbon skeleton of

the molecule.[15]

IR Spectroscopy

The IR spectrum shows characteristic

absorption bands for the C=O (carbonyl)

stretching and C-F and C-Br bonds.[15][16][17]

Mass Spectrometry

Used to determine the molecular weight and

fragmentation pattern, confirming the elemental

composition.[14][15]

Safety and Handling
2-Bromo-4'-fluoroacetophenone is classified as a hazardous substance and requires careful

handling.

Hazard Identification
Hazard Information Details

GHS Pictogram GHS05 (Corrosion)[3]

Signal Word Danger[3]

Hazard Statements
H314: Causes severe skin burns and eye

damage.[2][3][18]

Precautionary Statements
P260, P280, P303+P361+P353,

P305+P351+P338, P310[3][18]

Additional Hazards Lachrymatory[4]

Recommended Handling Procedures
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Engineering Controls: Use only under a chemical fume hood.[6]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection (eyeshields, faceshields).[3][6]

Handling: Do not breathe dust. Avoid contact with skin, eyes, and clothing. Wash hands

thoroughly after handling.[6]

Storage: Keep in a dry, well-ventilated place. Keep container tightly closed. Store refrigerated

(2-8°C) in an inert atmosphere.[4][6]

Conclusion
2-Bromo-4'-fluoroacetophenone is a highly versatile and reactive intermediate with

significant utility in organic synthesis. Its ability to undergo nucleophilic substitution reactions

makes it an invaluable precursor for a wide range of heterocyclic compounds, many of which

are of interest in pharmaceutical research and development. Proper understanding of its

synthesis, reactivity, and handling is crucial for its effective and safe utilization in a laboratory

setting. This guide provides a foundational resource for researchers and scientists working with

this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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